Cas no 1804422-00-1 (Methyl 3-(bromomethyl)-4-cyano-6-(difluoromethyl)pyridine-2-carboxylate)

• Product Name: Methyl 3-(bromomethyl)-4-cyano-6-(difluoromethyl)pyridine-2-carboxylate
• CAS No: 1804422-00-1
• MF: C₁₀H₇BrF₂N₂O₂
• MW: 305.075588464737
• CID: 4880140
• Update Time: 2025-05-25

Methyl 3-(bromomethyl)-4-cyano-6-(difluoromethyl)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(bromomethyl)-4-cyano-6-(difluoromethyl)pyridine-2-carboxylate

• Inchi： 1S/C10H7BrF2N2O2/c1-17-10(16)8-6(3-11)5(4-14)2-7(15-8)9(12)13/h2,9H,3H2,1H3
• InChI Key： MANVDESWDMMPTE-UHFFFAOYSA-N
• SMILES： BrCC1=C(C#N)C=C(C(F)F)N=C1C(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 332
• XLogP3: 2
• Topological Polar Surface Area: 63

Additional information on Methyl 3-(bromomethyl)-4-cyano-6-(difluoromethyl)pyridine-2-carboxylate

Comprehensive Overview of Methyl 3-(bromomethyl)-4-cyano-6-(difluoromethyl)pyridine-2-carboxylate (CAS No. 1804422-00-1)

The compound Methyl 3-(bromomethyl)-4-cyano-6-(difluoromethyl)pyridine-2-carboxylate (CAS No. 1804422-00-1) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a bromomethyl group, a cyano substituent, and a difluoromethyl moiety, makes it a versatile intermediate in organic synthesis. Researchers and industry professionals are increasingly interested in this compound due to its potential in developing novel bioactive molecules.

One of the key reasons for the growing attention toward Methyl 3-(bromomethyl)-4-cyano-6-(difluoromethyl)pyridine-2-carboxylate is its role in the synthesis of fluorinated pyridine derivatives. Fluorinated compounds are gaining prominence in drug discovery, as the introduction of fluorine atoms can enhance metabolic stability, bioavailability, and binding affinity. The difluoromethyl group in this compound is particularly noteworthy, as it mimics the properties of a hydroxyl or methyl group while offering improved pharmacokinetic profiles.

In addition to pharmaceutical applications, this compound is also explored in agrochemical research. The presence of the cyano and bromomethyl groups allows for further functionalization, enabling the development of new pesticides and herbicides with higher efficacy and lower environmental impact. As sustainability becomes a critical focus in agriculture, researchers are leveraging such intermediates to create greener alternatives.

The synthesis and handling of Methyl 3-(bromomethyl)-4-cyano-6-(difluoromethyl)pyridine-2-carboxylate require specialized knowledge due to its reactive functional groups. Proper storage conditions, such as protection from moisture and light, are essential to maintain its stability. Analytical techniques like NMR, HPLC, and mass spectrometry are commonly employed to characterize and ensure the purity of this compound, which is crucial for reproducible results in research and development.

From an industrial perspective, the demand for pyridine-based intermediates like this one is on the rise. Companies engaged in custom synthesis and contract research organizations (CROs) are actively seeking high-quality building blocks to accelerate their projects. The compound’s CAS No. 1804422-00-1 serves as a unique identifier, facilitating precise sourcing and regulatory compliance in global markets.

Another area of interest is the compound’s potential in material science. The incorporation of difluoromethyl and cyano groups into polymeric or small-molecule architectures can lead to materials with unique electronic or optical properties. This opens doors for applications in organic electronics, such as OLEDs or photovoltaic devices, where fine-tuning molecular structures is critical for performance optimization.

For researchers looking to explore Methyl 3-(bromomethyl)-4-cyano-6-(difluoromethyl)pyridine-2-carboxylate, it is important to consider its reactivity in various chemical transformations. The bromomethyl group, for instance, can participate in nucleophilic substitution reactions, while the cyano group can be reduced or hydrolyzed to yield other functional groups. Such versatility makes it a valuable tool in synthetic chemistry.

In conclusion, Methyl 3-(bromomethyl)-4-cyano-6-(difluoromethyl)pyridine-2-carboxylate (CAS No. 1804422-00-1) represents a compelling case study in the intersection of chemistry, pharmaceuticals, and materials science. Its multifaceted applications and structural features align with current trends in sustainable and precision chemistry, making it a compound of significant interest for future innovations.